N-(3,4-dimethoxyphenyl)-2-((3-(4-ethylphenyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-(4-ethylphenyl)-5-methyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C31H30N4O4S/c1-5-20-11-14-23(15-12-20)35-30(37)29-28(24(18-34(29)2)21-9-7-6-8-10-21)33-31(35)40-19-27(36)32-22-13-16-25(38-3)26(17-22)39-4/h6-18H,5,19H2,1-4H3,(H,32,36)
• InChI Key: AIMBMTGLVFWTLR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C4=CC=CC=C4)N=C2SCC(=O)NC5=CC(=C(C=C5)OC)OC
• Molecular Formula: C31H30N4O4S
• Molecular Weight: 554.7 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((3-(4-ethylphenyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C31H30N4O4S and its molecular weight is 554.67. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Applications

Researchers have developed methods for synthesizing complex heterocyclic compounds, including derivatives of pyrrolo[3,2-d]pyrimidine, showcasing the chemical versatility and reactivity of compounds similar to N-(3,4-dimethoxyphenyl)-2-((3-(4-ethylphenyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide. These synthetic routes often involve the formation of novel ring structures, highlighting the compound's role in the advancement of organic chemistry and the synthesis of new molecules with potential biological activity (Hafez & El-Gazzar, 2017).

Potential Antitumor Activity

Research into similar compounds has indicated potential antitumor activities. For instance, derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their ability to inhibit cancer cell growth. These studies are crucial for understanding how structural variations in molecules like this compound can lead to significant biological activities (Hafez & El-Gazzar, 2017).

Antimicrobial Properties

The synthesis and evaluation of new heterocyclic compounds incorporating the antipyrine moiety have been explored, with some showing promising antimicrobial activities. This research underscores the importance of compounds like this compound in the development of new antimicrobial agents, offering insights into their potential use in combating microbial resistance (Bondock, Rabie, Etman, & Fadda, 2008).